N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-2,2-dimethylpropanamide

• IUPAC Name: N-[2-(2-methoxyphenyl)-4-oxochromen-6-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C21H21NO4/c1-21(2,3)20(24)22-13-9-10-18-15(11-13)16(23)12-19(26-18)14-7-5-6-8-17(14)25-4/h5-12H,1-4H3,(H,22,24)
• InChI Key: LRXFOXRMUUENIF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC2=C(C=C1)OC(=CC2=O)C3=CC=CC=C3OC
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-2,2-dimethylpropanamide, also known as N-Methyl-2-methoxy-6-phenyl-4H-chromene-4-one, is a synthetic molecule that has been studied for its potential biological and medicinal uses. It is a member of the chromene family and has an aromatic, heterocyclic structure that is composed of two rings. This molecule has been researched for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-2,2-dimethylpropanamideethoxy-6-phenyl-4H-chromene-4-one has been studied for its potential biological and medicinal uses. It has been studied for its potential anti-inflammatory, antioxidant, and antidiabetic properties. It has also been studied for its potential to inhibit the growth of cancer cells and for its potential to act as an immunomodulator. Furthermore, it has been studied for its potential to reduce the risk of cardiovascular diseases and for its potential to act as an antiviral agent.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various targets such as cathepsin s and 2-hydroxychromene-2-carboxylate isomerase . These proteins play crucial roles in various biological processes, including protein degradation and metabolic pathways.

Mode of Action

It’s worth noting that similar compounds have been shown to inhibit their targets, leading to various downstream effects .

Biochemical Pathways

Based on the targets of similar compounds, it can be inferred that the compound may influence pathways related to protein degradation and metabolism .

Result of Action

Based on the known actions of similar compounds, it can be inferred that f2211-0044 may lead to changes in protein degradation and metabolic processes .

Advantages and Limitations for Lab Experiments

N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-2,2-dimethylpropanamideethoxy-6-phenyl-4H-chromene-4-one has several advantages and limitations when used in lab experiments. One of the main advantages is that it is relatively easy to synthesize and is available in large quantities, making it an ideal candidate for laboratory experiments. Additionally, it has a relatively low toxicity, making it safe to use in laboratory experiments. However, one of the main limitations is that it is not very soluble in water, which can make it difficult to use in some laboratory experiments.

Future Directions

There are several potential future directions for research on N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-2,2-dimethylpropanamideethoxy-6-phenyl-4H-chromene-4-one. These include further research into its potential anti-inflammatory, antioxidant, and antidiabetic properties, as well as its potential to inhibit the growth of cancer cells and act as an immunomodulator. Additionally, further research into its potential to reduce the risk of cardiovascular diseases and act as an antiviral agent is needed. Finally, further research into its potential pharmacological effects and its potential as a drug delivery system is also warranted.

Synthesis Methods

N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-2,2-dimethylpropanamideethoxy-6-phenyl-4H-chromene-4-one can be synthesized using a variety of methods. One of the most common methods is the reaction of 2-methoxy-6-phenyl-4H-chromene-4-one with dimethylformamide and sodium borohydride in the presence of an acid catalyst. The reaction is carried out at room temperature and yields the desired product in good yields.